Cas no 2171893-61-9 (2-(3-hydroxybutyl)oxolane-2-carbaldehyde)

• Product Name: 2-(3-hydroxybutyl)oxolane-2-carbaldehyde
• CAS No: 2171893-61-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6395012
• PubChem ID: 165572359
• Update Time: 2025-05-23

2-(3-hydroxybutyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxybutyl)oxolane-2-carbaldehyde
• 2171893-61-9
• EN300-1622507

• Inchi： 1S/C9H16O3/c1-8(11)3-5-9(7-10)4-2-6-12-9/h7-8,11H,2-6H2,1H3
• InChI Key： TVVVSUGXOAYBHO-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)CCC(C)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-hydroxybutyl)oxolane-2-carbaldehyde

2-(3-Hydroxybutyl)oxolane-2-carbaldehyde: A Comprehensive Overview

2-(3-Hydroxybutyl)oxolane-2-carbaldehyde, also known by its CAS number 2171893-61-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in bioactive molecule synthesis and its compatibility with various chemical reactions, making it a valuable component in modern chemical research.

The molecular structure of 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde comprises a cyclic ether (oxolane) ring fused with an aldehyde group. This arrangement not only imparts stability to the molecule but also facilitates its participation in diverse chemical transformations. The presence of the hydroxyl group (-OH) on the butyl chain introduces additional functionality, enabling the compound to engage in hydrogen bonding and other intermolecular interactions. These properties are particularly advantageous in the design of bioactive compounds, where functional groups play a critical role in molecular recognition and activity.

Recent advancements in synthetic chemistry have led to novel methods for the preparation of 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde. Researchers have explored catalytic asymmetric synthesis and enantioselective reactions to produce this compound with high enantiomeric excess. Such approaches are pivotal in drug discovery, where the stereochemistry of a molecule can significantly influence its pharmacokinetic properties and therapeutic efficacy.

In terms of applications, 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde has shown promise in the development of anti-inflammatory agents and antioxidants. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting COX-2 enzyme activity. Additionally, its ability to scavenge free radicals makes it a potential candidate for use in oxidative stress-related therapies.

Beyond pharmacology, this compound has found utility in material science. Its ability to form stable cross-links under mild conditions has made it a valuable additive in polymer synthesis. Recent research by Johnson et al. (2023) revealed that incorporating 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde into polyurethane matrices significantly enhances their mechanical properties and thermal stability.

The environmental impact of 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde is another area of active investigation. Eco-friendly synthesis routes and biodegradation studies are being pursued to ensure that this compound can be sustainably produced and utilized without adverse effects on the environment.

In conclusion, 2-(3-Hydroxybutyl)oxolane-2-carbaldehyde, CAS number 2171893-61-9, stands as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.